Cas no 1270480-00-6 (3-(3-chlorothiophen-2-yl)morpholine)

• Product Name: 3-(3-chlorothiophen-2-yl)morpholine
• CAS No: 1270480-00-6
• MF: C₈H₁₀ClNOS
• MW: 203.689099788666
• CID: 6472562
• PubChem ID: 129945170
• Update Time: 2025-06-08

3-(3-chlorothiophen-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)morpholine
• EN300-1968697
• 1270480-00-6

• Inchi： 1S/C8H10ClNOS/c9-6-1-4-12-8(6)7-5-11-3-2-10-7/h1,4,7,10H,2-3,5H2
• InChI Key： PZISNCLTSGMIFM-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1COCCN1

Computed Properties

• Exact Mass: 203.0171628g/mol
• Monoisotopic Mass: 203.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-chlorothiophen-2-yl)morpholine

Comprehensive Overview of 3-(3-Chlorothiophen-2-yl)Morpholine (CAS No. 1270480-00-6): Properties, Applications, and Industry Insights

3-(3-Chlorothiophen-2-yl)Morpholine (CAS 1270480-00-6) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This chlorothiophene-derived morpholine variant exhibits remarkable reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its thiophene-morpholine hybrid architecture combines the electron-rich properties of thiophene with the conformational flexibility of morpholine, enabling diverse applications.

Recent studies highlight the compound's role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand for targeted therapies. The 3-chlorothiophene moiety enhances binding affinity to biological targets, while the morpholine ring improves solubility—a critical factor in drug design. Researchers are particularly interested in its potential for central nervous system (CNS) drug candidates, as evidenced by its appearance in patents for neurodegenerative disease treatments.

From a synthetic chemistry perspective, CAS 1270480-00-6 demonstrates excellent stability under various reaction conditions. Its chlorine substituent at the 3-position of the thiophene ring allows for selective cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig animations. This versatility aligns with industry trends toward fragment-based drug discovery (FBDD), where modular building blocks accelerate lead optimization.

Environmental considerations surrounding halogenated compounds have spurred innovation in greener synthesis routes for 3-(3-chlorothiophen-2-yl)morpholine. Catalytic methods using palladium nanoparticles or photoredox catalysis now achieve higher atom economy, addressing regulatory concerns about waste generation. These advancements respond to frequent search queries like "sustainable synthesis of chlorothiophene derivatives" and "eco-friendly heterocyclic chemistry."

The compound's physicochemical properties—including a calculated LogP of 2.1 and water solubility >50 mg/mL—make it particularly valuable for formulation scientists. These characteristics explain its growing use in prodrug development, where bioavailability enhancement is crucial. Analytical chemists frequently employ HPLC-MS methods for purity assessment, with typical chromatographic retention times around 6.2 minutes under reverse-phase conditions.

Emerging applications in material science have expanded the utility of 1270480-00-6 beyond life sciences. Its conjugated system shows promising charge transport properties in organic semiconductors, coinciding with increased searches for "thiophene-based electronic materials." Researchers are investigating its incorporation into organic field-effect transistors (OFETs) and photovoltaic devices, leveraging the morpholine group's electron-donating capabilities.

Quality control protocols for 3-(3-chlorothiophen-2-yl)morpholine emphasize residual solvent analysis and heavy metal screening, reflecting current Good Manufacturing Practice (cGMP) requirements. The compound typically exhibits >98% purity by NMR spectroscopy, with characteristic proton signals at δ 7.25 (thiophene-H), 4.10 (morpholine-CH2), and 3.75 ppm (morpholine-CH2). These spectral features aid in identity confirmation—a frequent concern in analytical method development forums.

Market analysts note rising demand for CAS 1270480-00-6 in Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug development. This trend mirrors search volume patterns for "thiophene building blocks suppliers" and "custom synthesis China." Storage recommendations typically suggest 2-8°C under inert atmosphere for long-term stability, though the compound demonstrates good shelf-life at room temperature when protected from moisture.

Innovative delivery systems utilizing this compound include nanoparticle encapsulation and biodegradable polymer conjugates, addressing frequent queries about "improving drug delivery efficiency." The morpholine nitrogen's hydrogen bonding capacity (calculated pKa ~7.1) enables strategic molecular interactions in these formulations. Such applications align with the pharmaceutical industry's focus on precision medicine and controlled release technologies.

Future research directions for 3-(3-chlorothiophen-2-yl)morpholine may explore its catalytic asymmetric synthesis or incorporation into metal-organic frameworks (MOFs)—topics generating substantial academic interest. The compound's balanced lipophilicity profile and metabolic stability continue to make it a preferred scaffold in medicinal chemistry programs worldwide, particularly for infectious disease and oncology targets where molecular flexibility is paramount.